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Compound of Interest

Compound Name: Ozone hydrate

CAS No.: 84508-01-0

Cat. No.: B14423654

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of ozone
hydrate crystal structures. Due to the inherent instability of ozone, its encapsulation within

clathrate hydrates presents a promising method for stabilization and storage. This document

outlines the known structural characteristics, detailed experimental protocols for synthesis and

analysis, and a logical workflow for characterization.

Introduction to Ozone Hydrates
Ozone (O₃), a potent oxidizing agent with numerous applications, is a highly unstable molecule

that readily decomposes to oxygen (O₂). Encapsulating ozone molecules within the cage-like

structures of clathrate hydrates can significantly enhance their stability, allowing for prolonged

storage.[1][2] Clathrate hydrates are crystalline water-based solids where a lattice of hydrogen-

bonded water molecules forms cages that trap guest molecules.[3] The formation and stability

of these hydrates are dependent on temperature and pressure. Ozone-containing hydrates are

typically formed as mixed-gas hydrates, often with the inclusion of other gases like oxygen
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(O₂), carbon dioxide (CO₂), or helper gases like carbon tetrachloride (CCl₄) and xenon (Xe) to

stabilize the hydrate structure.[1][4]

Crystal Structure of Ozone-Containing Hydrates
Direct and detailed crystallographic data, such as a Crystallographic Information File (CIF), for

pure ozone hydrate is not readily available in the public domain. However, experimental

studies utilizing powder X-ray diffraction (PXRD) have successfully identified the crystal

structure of mixed-gas hydrates containing ozone. Specifically, a mixed O₃+O₂+CO₂ hydrate

has been identified as a structure I (sI) clathrate hydrate.[4]

Structure I is one of the most common clathrate hydrate structures. Its crystallographic details

are well-established and can be considered representative for the identified ozone-containing

hydrates.

Parameter Value Reference

Crystal System Cubic [5]

Space Group Pm-3n [5]

Unit Cell Parameter (a) ~12 Å (1.2 nm) [5]

Water Molecules per Unit Cell 46 [5]

Cage Types Small and Large [5]

Small Cages (per unit cell)
2 of type 5¹² (pentagonal

dodecahedron)
[5]

Large Cages (per unit cell)
6 of type 5¹²6²

(tetrakaidecahedron)
[5]

Ideal Hydration Number
X · 5.75H₂O (for full

occupancy)
[5]

Note: The actual unit cell parameter and cage occupancy will vary depending on the specific

guest molecules (O₃, O₂, CO₂) and the formation conditions (temperature and pressure).

Experimental Protocols
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The following sections detail the methodologies for the synthesis of ozone-containing hydrates

and their subsequent structural analysis.

This protocol is based on the methods described for the formation of mixed O₃+O₂+CO₂

hydrates.

Materials and Equipment:

Ozone generator

Oxygen gas source

Carbon dioxide gas source

High-pressure reaction vessel with stirring mechanism

Temperature control system (e.g., cooling bath)

Pressure gauges and controllers

Gas flow meters

Pure water (deionized or distilled)

Procedure:

Gas Mixture Preparation: A feed gas mixture of ozone, oxygen, and carbon dioxide is

prepared. Ozone is typically generated from an oxygen source using an ozone generator.

The desired molar ratios of the gases are controlled using mass flow controllers.

Reactor Setup: The high-pressure reactor is filled with a specific volume of pure water. The

reactor is then sealed and cooled to the desired experimental temperature, typically just

above the freezing point of water (e.g., 273.15 K to 277.15 K).

Pressurization and Hydrate Formation: The prepared gas mixture is introduced into the

reactor to a specific pressure (e.g., 2-3 MPa). The mixture is vigorously stirred to maximize

the gas-water interfacial area, promoting hydrate nucleation and growth. The formation of the

hydrate is monitored by observing the pressure drop in the reactor.
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Sample Collection: Once the hydrate formation is complete (indicated by a stable pressure),

the reactor is slowly depressurized, and the solid hydrate sample is collected at low

temperatures to prevent decomposition.

Equipment:

Powder X-ray diffractometer with a low-temperature sample stage

Sample holder for air-sensitive and low-temperature measurements

Software for data analysis and Rietveld refinement (e.g., GSAS, FullProf, TOPAS)

Procedure:

Sample Preparation: A small amount of the synthesized ozone hydrate is finely ground at

cryogenic temperatures (e.g., in a liquid nitrogen-cooled mortar and pestle) to ensure a

random orientation of the crystallites. The powdered sample is then loaded into a low-

temperature sample holder.

Data Collection: The sample holder is placed in the diffractometer, and the temperature is

maintained at a low value (e.g., 123 K) to ensure the stability of the hydrate. The PXRD

pattern is collected by scanning a range of 2θ angles using a specific X-ray source (e.g., Cu

Kα).

Phase Identification: The collected diffraction pattern is analyzed to identify the crystalline

phases present. This is done by comparing the peak positions with standard diffraction

patterns from crystallographic databases. For ozone-containing hydrates, the presence of

structure I hydrate and potentially ice Ih would be checked.[4]

Rietveld Refinement: To obtain detailed structural information, Rietveld refinement is

performed.[6][7][8] This technique involves fitting a calculated theoretical diffraction pattern to

the experimental data. The refinement of the structural model allows for the determination of:

Lattice parameters

Space group
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Atomic positions (with some constraints for powder data)

Site occupancy factors (providing insight into cage filling)

Phase fractions (in a multi-phase sample)

Visualizing the Experimental Workflow
The following diagram illustrates the logical flow from the synthesis of ozone-containing

hydrates to their structural characterization.
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Caption: Experimental workflow for the synthesis and structural analysis of ozone-containing

clathrate hydrates.

Conclusion
The analysis of ozone hydrate crystal structures is crucial for understanding the stability and

storage capacity of this promising material. While detailed crystallographic data for pure ozone
hydrate remains elusive, studies on mixed-gas hydrates have identified the formation of a

structure I clathrate. The experimental protocols for synthesis and powder X-ray diffraction

analysis are well-established. Future research focusing on single-crystal X-ray diffraction or

neutron diffraction of ozone-containing hydrates could provide the definitive atomic-level details

of the crystal structure, paving the way for advanced applications in various scientific and

industrial fields.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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